Cas no 1402172-82-0 (2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a synthetic compound with potential applications in organic synthesis. Characterized by its unique substitution pattern, this compound offers advantages such as enhanced stability and compatibility with various reaction conditions. Its 4-fluorophenyl and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituents contribute to its selectivity and reactivity, making it a valuable tool in the synthesis of complex organic molecules.
2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1402172-82-0 structure
Product Name:2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1402172-82-0
MF:C17H19BFNO2
MW:299.147668123245
MDL:MFCD12032373
CID:4594382
Update Time:2025-10-31

2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-FLUOROPHENYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
    • 2-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL: MFCD12032373
    • Inchi: 1S/C17H19BFNO2/c1-16(2)17(3,4)22-18(21-16)13-9-10-20-15(11-13)12-5-7-14(19)8-6-12/h5-11H,1-4H3
    • InChI Key: WRXKRFGGYGSZLT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Topological Polar Surface Area: 31.4

2-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(4-Fluorophenyl)pyridine-4-boronic acid pinacol ester; .
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abcr
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